1-(1,2-Dimethylpiperidin-4-yl)piperazine trihydrochloride
Description
1-(1,2-Dimethylpiperidin-4-yl)piperazine trihydrochloride is a versatile chemical compound that finds application in various scientific research areas. Its unique structure makes it an excellent candidate for drug development, polymer synthesis, and catalyst design, contributing to advancements in medicine and materials science. The molecular formula is C11H26Cl3N3 .
Synthesis Analysis
The synthesis of piperazine derivatives, such as 1-(1,2-Dimethylpiperidin-4-yl)piperazine trihydrochloride, has been a subject of recent research . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of 1-(1,2-Dimethylpiperidin-4-yl)piperazine trihydrochloride is characterized by a unique arrangement of atoms. The molecular formula is C11H26Cl3N3, with an average mass of 306.703 Da and a monoisotopic mass of 305.119232 Da .Scientific Research Applications
Comprehensive Analysis of 1-(1,2-Dimethylpiperidin-4-yl)piperazine Trihydrochloride Applications
1-(1,2-Dimethylpiperidin-4-yl)piperazine trihydrochloride is a chemical compound with a unique structure that lends itself to various scientific research applications. Below is a detailed analysis of its potential uses across different fields.
Drug Development: This compound’s structure makes it a promising candidate for the development of new pharmaceuticals. Its piperazine moiety is a common feature in many drugs, suggesting its potential in creating treatments for a range of conditions. For instance, piperazine derivatives are known for their wide range of biological and pharmaceutical activities, which include applications in cardiovascular drugs, antipsychotics, and antiretrovirals .
Polymer Synthesis: The versatility of 1-(1,2-Dimethylpiperidin-4-yl)piperazine trihydrochloride extends to polymer science. It can be used in the synthesis of novel polymers with potential applications in biodegradable materials, coatings, and drug delivery systems. The compound could act as a monomer or a cross-linking agent due to its bifunctional nature.
Catalyst Design: In the field of catalysis, this compound could be employed to design new catalysts for chemical reactions. Its structural properties may allow for the development of catalysts that are more efficient, selective, and environmentally friendly. This could have significant implications for green chemistry and sustainable industrial processes.
Biological Studies: The compound’s potential biological activity makes it suitable for use in various biological studies. It could be used as a probe to study biological pathways or as a building block for more complex molecules that interact with biological systems. This could lead to new insights into cellular processes and disease mechanisms .
Analytical Chemistry: In analytical chemistry, 1-(1,2-Dimethylpiperidin-4-yl)piperazine trihydrochloride could be used as a standard or reagent in chromatography, mass spectrometry, or spectroscopy. Its unique chemical properties might make it suitable for the detection and quantification of various substances .
Material Science: The compound’s structural features could be exploited in material science to create new materials with unique properties. These could include high-strength composites, conductive materials, or smart materials that respond to environmental stimuli.
Neuroscience Research: Given the importance of piperazine derivatives in neuroscience, this compound could be used in the synthesis of molecules that target neural pathways. It could help in the development of new treatments for neurological disorders or in the study of neurotransmitter systems .
Environmental Science: Lastly, 1-(1,2-Dimethylpiperidin-4-yl)piperazine trihydrochloride could find applications in environmental science. It might be used in the synthesis of compounds that can remove pollutants from water or air, or as part of sensors that detect environmental toxins.
properties
IUPAC Name |
1-(1,2-dimethylpiperidin-4-yl)piperazine;trihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23N3.3ClH/c1-10-9-11(3-6-13(10)2)14-7-4-12-5-8-14;;;/h10-12H,3-9H2,1-2H3;3*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXHHJWUJAAWOJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CCN1C)N2CCNCC2.Cl.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H26Cl3N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,2-Dimethylpiperidin-4-yl)piperazine trihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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